Cas no 2680708-16-9 (benzyl 6'-bromo-1',2'-dihydrospirocyclopropane-1,3'-indole-1'-carboxylate)

• Product Name: benzyl 6'-bromo-1',2'-dihydrospirocyclopropane-1,3'-indole-1'-carboxylate
• CAS No: 2680708-16-9
• MF: C₁₈H₁₆BrNO₂
• MW: 358.229144096375
• CID: 5626899
• PubChem ID: 165927245
• Update Time: 2025-10-28

benzyl 6'-bromo-1',2'-dihydrospirocyclopropane-1,3'-indole-1'-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28299499
• 2680708-16-9
• benzyl 6'-bromo-1',2'-dihydrospiro[cyclopropane-1,3'-indole]-1'-carboxylate
• benzyl 6'-bromo-1',2'-dihydrospirocyclopropane-1,3'-indole-1'-carboxylate

• Inchi： 1S/C18H16BrNO2/c19-14-6-7-15-16(10-14)20(12-18(15)8-9-18)17(21)22-11-13-4-2-1-3-5-13/h1-7,10H,8-9,11-12H2
• InChI Key： ADVUEWXIUZCJPT-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N(C(=O)OCC1C=CC=CC=1)CC12CC1

Computed Properties

• Exact Mass: 357.03644g/mol
• Monoisotopic Mass: 357.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 29.5Ų

Additional information on benzyl 6'-bromo-1',2'-dihydrospirocyclopropane-1,3'-indole-1'-carboxylate

Comprehensive Overview of Benzyl 6'-Bromo-1',2'-Dihydrospirocyclopropane-1,3'-Indole-1'-Carboxylate (CAS No. 2680708-16-9)

Benzyl 6'-bromo-1',2'-dihydrospirocyclopropane-1,3'-indole-1'-carboxylate (CAS No. 2680708-16-9) is a structurally unique compound that has garnered significant attention in pharmaceutical and organic chemistry research. This spirocyclic indole derivative features a bromine substituent at the 6'-position, which enhances its reactivity and potential applications in drug discovery. The compound's spirocyclopropane moiety introduces steric constraints, making it a valuable scaffold for designing novel bioactive molecules. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), which are currently trending in medicinal chemistry.

The synthesis of benzyl 6'-bromo-1',2'-dihydrospirocyclopropane-1,3'-indole-1'-carboxylate involves multi-step organic transformations, often starting from commercially available indole precursors. Key steps include bromination, spirocyclization, and esterification, which require precise control of reaction conditions to achieve high yields and purity. The presence of the benzyl carboxylate group offers versatility for further functionalization, enabling the introduction of diverse pharmacophores. This adaptability aligns with the growing demand for modular synthetic platforms in drug development, a topic frequently searched by chemists and researchers.

In recent years, spirocyclic compounds like CAS 2680708-16-9 have gained prominence due to their three-dimensional complexity and ability to interact with biological targets selectively. The 6'-bromo substitution is particularly noteworthy, as brominated heterocycles are often explored for their electrophilic properties in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are central to modern fragment-based drug design, a hot topic in pharmaceutical R&D. Additionally, the compound's spiro[cyclopropane-1,3'-indole] core mimics natural product architectures, making it relevant to natural product-inspired synthesis strategies.

From a drug discovery perspective, benzyl 6'-bromo-1',2'-dihydrospirocyclopropane-1,3'-indole-1'-carboxylate offers several advantages. Its rigid spirocyclic framework can improve binding affinity and metabolic stability, addressing common challenges in lead optimization. The compound's lipophilic balance is also tunable via the benzyl ester group, a feature highly sought after in CNS drug development. These attributes resonate with current industry trends, such as the search for blood-brain barrier permeable scaffolds, a frequently queried topic in scientific databases.

Beyond pharmaceuticals, CAS 2680708-16-9 has potential applications in material science. Its aromatic bromine moiety enables polymerization or conjugation with other π-conjugated systems, relevant to organic electronics research. This dual applicability in life sciences and advanced materials makes it a compound of interdisciplinary interest, aligning with the increasing convergence of chemistry disciplines—a subject often explored in academic forums.

Analytical characterization of benzyl 6'-bromo-1',2'-dihydrospirocyclopropane-1,3'-indole-1'-carboxylate typically involves NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography to confirm its spirocyclic architecture. The 6'-bromo proton exhibits distinct downfield shifts in ¹H NMR, serving as a diagnostic marker. Such detailed analyses are crucial for quality control, especially given the compound's use in high-throughput screening libraries—a key area of interest for AI-driven drug discovery platforms.

In summary, benzyl 6'-bromo-1',2'-dihydrospirocyclopropane-1,3'-indole-1'-carboxylate (CAS No. 2680708-16-9) represents a versatile and scientifically compelling molecule. Its structural features cater to multiple research fronts, from medicinal chemistry to functional materials, while its synthetic accessibility supports scalable production. As the scientific community continues to explore three-dimensional molecular architectures and halogenated intermediates, this compound is poised to remain a valuable tool in innovative research endeavors.